Cas no 77837-09-3 (Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate)

• Product Name: Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate
• CAS No: 77837-09-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD07369505
• CID: 550839
• Update Time: 2025-05-21

Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,6-dihydro-6-oxo-1-phenyl-, methyl ester
• Methyl 5-Carboxy-N-phenyl-2-1H-pyridone
• 6-Oxo-1-phenyl-1,6-dihydro-pyridine-3-carboxylic acid methyl ester
• Methyl 5-Carboxy-N-p
• 6-Oxo-1-phenyl-1,6-dihydro-pyridin-3-carbonsaeure-methylester
• CTK5E5012
• methyl 1-phenyl-6-keto-1,6-dihydronicotinate
• METHYL 5-CARBOXY-N-PHENYL-2(1H)-PYRIDONE
• methyl 6-oxo-1-phenyl-1,6-dihydro-3-pyridinecarboxylate
• Methyl 6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate
• methyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-c
• N-Phenyl-pyridon-(2)-carbonsaeure-(5)-methylester
• AK157120
• methyl 6-oxo-1-phenylpyridine-3-carboxylate
• RJBSPLUQQNNULO-UHFFFAOYSA-N
• 4304AJ
• AX8291259
• methyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate
• 1,6-Dihydro-6-oxo-1-pheny
• Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate

• MDL： MFCD07369505
• Inchi： 1S/C13H11NO3/c1-17-13(16)10-7-8-12(15)14(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： RJBSPLUQQNNULO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)OC)=CN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate

Research Briefing on Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate (CAS: 77837-09-3)

Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate (CAS: 77837-09-3) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the versatility of Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate as a key intermediate in the synthesis of various heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel kinase inhibitors, which are of particular interest in oncology research. The study reported that derivatives of this compound exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. These findings suggest that Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate could serve as a valuable scaffold for the development of targeted cancer therapies.

In addition to its role in kinase inhibition, Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate has also been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound displayed significant suppression of pro-inflammatory cytokines in vitro. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, which play a critical role in inflammation. These results open new avenues for the development of anti-inflammatory agents based on this chemical scaffold.

The synthetic accessibility of Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate has also been a focal point of recent research. A 2023 paper in Organic Letters described a novel, one-pot synthesis method that significantly improves the yield and purity of the compound. This method employs a catalytic system involving palladium and copper, which facilitates the efficient coupling of precursor molecules. The authors emphasized the scalability of this approach, making it suitable for industrial applications. Such advancements in synthesis are critical for enabling large-scale production and further exploration of the compound's pharmacological potential.

Despite these promising developments, challenges remain in the optimization of Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate derivatives for clinical use. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2023 Journal of Chemical Information and Modeling article, have provided insights into the molecular interactions of this compound with biological targets. These models can guide the rational design of derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In conclusion, Methyl 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate (CAS: 77837-09-3) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory applications. Continued research into its synthesis, biological activities, and optimization will be essential for translating these findings into clinically relevant therapeutics. The compound's versatility and synthetic accessibility position it as a valuable tool for drug discovery efforts in the coming years.